Cas no 133860-75-0 (2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine)

2-Chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine is a nitro-substituted quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and nitro functional groups, make it a versatile intermediate for synthesizing biologically active compounds. The 2-methylpropylamine moiety enhances solubility and reactivity, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for the development of antimicrobial or antitumor agents due to the quinoline scaffold's known pharmacological properties. High purity and stability under standard storage conditions ensure reliable performance in synthetic workflows. Its well-defined molecular structure allows for precise modifications, making it valuable for targeted drug discovery and mechanistic studies.

2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine structure

133860-75-0 structure

Product Name:2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine

CAS No:133860-75-0

MF:C₁₃H₁₄ClN₃O₂

MW:279.722161769867

MDL:MFCD09030724

CID:1234391

PubChem ID:10934813

Update Time:2025-06-09

2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine
- (2-Chloro-3-nitro-quinolin-4-yl)-isobutyl-
- amine
- 2-Chloro-N-isobutyl-3-nitroquinolin-4-amine
- 4-quinolinamine, 2-chloro-N-(2-methylpropyl)-3-nitro-
- LogP
- AS-68792
- MFCD09030724
- A901562
- 2-Chloro-N-(2-methylpropyl)-3-nitro-4-quinolinamine
- W17292
- DTXSID70448955
- SCHEMBL8870696
- (2-Chloro-3-nitro-quinolin-4-yl)-isobutyl-; amine; 2-Chloro-N-isobutyl-3-nitroquinolin-4-amine; 4-quinolinamine, 2-chloro-N-(2-methylpropyl)-3-nitro-; LogP
- 133860-75-0
- E3NS4M2PDQ
- DB-211624
- DVWFDUDOJMSGAP-UHFFFAOYSA-N
- AKOS015964381
- MDL： MFCD09030724
- Inchi： 1S/C13H14ClN3O2/c1-8(2)7-15-11-9-5-3-4-6-10(9)16-13(14)12(11)17(18)19/h3-6,8H,7H2,1-2H3,(H,15,16)
- InChI Key： DVWFDUDOJMSGAP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C2C=CC=CC2=N1)NCC(C)C)[N+](=O)[O-]

Computed Properties

Exact Mass: 279.07762
Monoisotopic Mass: 279.0774544g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 70.7Å²

Experimental Properties

Density: 1.332±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 85-88 ºC (propyl acetate )
Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
PSA: 68.06

2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine Security Information

Storage Condition：(BD766919)

2-chloro-N-(2-methylpropyl)-3-nitroquinolin-4-amine Pricemore >>

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